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Introduction

In the realm of nanotechnology, the promise of nanoparticles in fields ranging from drug
delivery to catalysis is immense. However, this promise is fundamentally tethered to our ability
to control their behavior in liquid media. Due to their high surface-area-to-volume ratio,
nanoparticles possess significant surface energy, driving them to aggregate to achieve a more
thermodynamically stable state.[1] This aggregation can nullify their unique size-dependent
properties and render them ineffective. Therefore, achieving long-term colloidal stability is a
critical challenge that underpins the successful application of nanotechnology.[1][2]

Surfactants, or surface-active agents, are amphiphilic molecules that have become
indispensable tools for preventing this aggregation.[3] These molecules possess both a
hydrophilic (water-loving) head and a hydrophobic (water-fearing) tail, allowing them to adsorb
onto the nanopatrticle surface and create a protective barrier.[2][4] Surfactants are broadly
classified based on the charge of their hydrophilic head group into anionic (negative charge),
cationic (positive charge), non-ionic (no charge), and zwitterionic (both charges) categories.[2]

[3][5]
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Anionic surfactants are particularly effective and widely used for stabilizing a variety of
nanoparticles. They function primarily through electrostatic stabilization, where the negatively
charged head groups orient towards the aqueous phase, imparting a significant negative
surface charge to the nanoparticles.[6] This results in strong electrostatic repulsion between
adjacent particles, preventing them from approaching one another and aggregating.[6] In some
cases, the long hydrocarbon tail can also provide a steric barrier, a mechanism known as
electrosteric stabilization.[1][5]

This guide provides a comparative analysis of several common anionic surfactants used for
nanoparticle stabilization. We will delve into their mechanisms, compare their performance
based on experimental data, and provide detailed protocols for their application and
characterization. The objective is to equip researchers, scientists, and drug development
professionals with the foundational knowledge and practical insights required to select and
implement the most suitable anionic surfactant for their specific nanoparticle system.

Featured Anionic Surfactants: A Comparative
Overview

The selection of an appropriate surfactant is a critical decision that depends on the
nanoparticle material, the intended application, and the desired physicochemical properties.
Below, we compare three widely used classes of anionic surfactants: a synthetic sulfate, a
sulfosuccinate, and a naturally derived bile salt.

Sodium Dodecyl Sulfate (SDS)

Chemical Structure: CH3(CH2)1:SO4~Na*

Sodium Dodecyl Sulfate (SDS), also known as Sodium Lauryl Sulfate (SLS), is arguably one of
the most common and well-studied anionic surfactants.[7][8][9] Its simple linear alkyl chain and
strong sulfate head group make it a powerful and cost-effective stabilizing agent.

e Mechanism of Action: SDS primarily offers electrostatic stabilization.[6] The hydrophobic
alkyl tail adsorbs onto the nanoparticle surface, leaving the negatively charged sulfate head
group exposed to the aqueous medium. This creates a high surface charge, leading to
strong inter-particle repulsion.[6][10]
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e Advantages:
o High charge density provides excellent electrostatic stabilization.
o Well-characterized and widely available.[11]

o Effective for a broad range of nanopatrticle types, including metallic, metal oxide, and
polymeric nanopatrticles.[5][7][8][12]

o Disadvantages:

o Can be sensitive to high ionic strength environments, which can screen the electrostatic
repulsion and lead to instability.[13]

o Potential for cytotoxicity, which may limit its use in certain biomedical applications.

o Can be difficult to remove completely from the nanoparticle surface after stabilization.

Docusate Sodium (AOT)

Chemical Structure: C20H37NaO7S

Docusate Sodium, also known as Aerosol-OT or AOT, is a dioctyl sulfosuccinate. Its branched,
bulky hydrophobic tails give it distinct properties compared to linear-chain surfactants like SDS.
It is particularly renowned for its ability to form reverse micelles, making it a staple in the
synthesis of nanoparticles in organic solvents.[14][15]

e Mechanism of Action: AOT provides stabilization through a combination of electrostatic and
steric effects. The negatively charged sulfosuccinate head provides electrostatic repulsion,
while its two bulky ethylhexyl tails create a significant steric barrier that physically prevents

nanoparticles from getting too close.[9]
o Advantages:
o Excellent emulsifier and dispersant.[16][17]

o Effective in both aqueous and non-aqueous (organosol) systems.[15]

© 2026 BenchChem. All rights reserved. 3/18 Tech Support


https://pubs.acs.org/doi/10.1021/acsomega.1c00847
https://www.mse.iastate.edu/~sjiang1/publications/2021_Jiang%20CCR.pdf
https://www.researchgate.net/publication/372806631_Influence_of_anionic_surfactant_on_stability_of_nanoparticles_in_aqueous_solutions
https://distantreader.org/stacks/journals/chimtech/chimtech-6960.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11686091/
https://pubs.acs.org/doi/10.1021/acsomega.4c08484
https://pubs.acs.org/doi/10.1021/acs.langmuir.7b04071
https://pubmed.ncbi.nlm.nih.gov/29376385/
https://refubium.fu-berlin.de/bitstream/handle/fub188/22789/Dissertation_Colombo_Miriam.pdf?sequence=3&isAllowed=y
https://www.bocsci.com/product/docusate-sodium-salt-cas-577-11-7-72074.html
https://www.nbinno.com/article/surfactants/pharmaceutical-grade-docusate-sodium-sourcing-applications-rn
https://pubmed.ncbi.nlm.nih.gov/29376385/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7949757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

o The branched structure provides robust steric hindrance.

o Widely used in pharmaceutical formulations as a wetting agent and stabilizer.[17][18]

o Disadvantages:
o More complex structure and generally more expensive than SDS.

o Its properties can be sensitive to changes in temperature and concentration.

Sodium Deoxycholate (SDC)

Chemical Structure: C24H3z9NaOa4

Sodium Deoxycholate is a bile salt, a class of biological surfactants produced in the liver to aid
in the digestion of fats. Its rigid, steroid-based molecular structure is fundamentally different
from the flexible alkyl chains of SDS and AOT.

o Mechanism of Action: SDC's rigid, facial amphiphilicity allows it to adsorb onto hydrophobic
surfaces in a unique way. It provides electrostatic stabilization via its carboxylate group and
its bulky, rigid structure contributes to steric hindrance.[19] This structure is particularly
effective at stabilizing certain types of nanopatrticles, such as carbon nanotubes and protein-
based nanopatrticles like zein.[19][20]

e Advantages:

o Biocompatible and biodegradable, making it highly suitable for drug delivery and other
biomedical applications.[21]

o Can enhance the permeation of drugs across biological membranes.[21]

o Demonstrates superior performance over linear surfactants like SDS for dispersing certain
materials like carbon nanotubes.[19]

o Helps maintain the stability of nanoparticles after processes like freeze-drying.[20]

o Disadvantages:
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o lts stabilizing efficiency can be highly dependent on the specific nanoparticle material.

o Can form gels at higher concentrations, which may be undesirable in some formulations.
[22]

Comparative Performance Analysis

The effectiveness of a surfactant is quantified by its impact on key physicochemical properties
of the nanopatrticle dispersion. The table below summarizes typical performance indicators for
nanoparticles stabilized with our featured anionic surfactants. Note: These values are
illustrative and can vary significantly based on nanoparticle type, concentration, pH, and

temperature.
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Sodium
Docusate

Sodium (AOT)

Performance
Dodecyl Sulfate

(SDS)

Indicator

Sodium
Deoxycholate
(SDC)

Causality &
Significance

Typical Particle 50 - 200 nm[5]

[23]

7 - 250 nm[15]

Size (Z-average) [18]

100 - 200 nm[20]

Smaller sizes
often indicate
more effective
prevention of
initial
aggregation
during synthesis
or stabilization.
The final size is a
balance between
the nanoparticle
core and the

surfactant layer.

Polydispersity
Index (PDI)

<0.3

<0.2

A PDI value
below 0.3 is
generally
considered
acceptable for
many
applications,
indicating a
relatively narrow
size distribution.
Lower values
(<0.2) suggest a
more
monodisperse
and uniform

sample.

Zeta Potential
(mV)

-30 to -60 mV[24] -25to -50 mV[18]

-30 to -50 mV[22]

This measures
the magnitude of
the electrostatic

repulsion. A
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value more
negative than -30
mV is generally
considered
indicative of
good colloidal
stability.[9]

Critical for in-vivo
applications. Bile
salts like SDC
are naturally
Biocompatibility Low to Moderate ~ Moderate High[21] oceurring and
generally well-
tolerated. SDS
can cause cell
membrane

disruption.

High salt
concentrations
can shield the
electrostatic
charges,
reducing

Stability in High ) repulsion and

Low[13] Moderate Moderate to High )

Salt causing
aggregation.
Surfactants that
also provide
steric hindrance
(AOT, SDC) tend

to perform better.

Experimental Protocols & Workflows

Trustworthy and reproducible data is the cornerstone of scientific research. The following
section details standardized protocols for stabilizing nanoparticles with an anionic surfactant
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and subsequently characterizing the formulation.

Mechanism of Anionic Surfactant Stabilization

The stabilization process relies on the adsorption of surfactant molecules onto the nanopatrticle
surface. This creates a repulsive barrier that prevents aggregation.
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Caption: Unstable nanoparticles aggregate due to attractive forces. Anionic surfactants adsorb
to the surface, creating electrostatic repulsion and a stable dispersion.

Protocol 1: Nanoparticle Stabilization with Sodium
Dodecyl Sulfate (SDS)

This protocol provides a general method for stabilizing a pre-formed aqueous nanoparticle
suspension.

Causality Statement: The goal is to add enough surfactant to fully coat the nanopatrticle
surfaces, achieving a concentration above the surfactant's Critical Micelle Concentration (CMC)
to ensure a stable monolayer and prevent aggregation. Sonication is used to provide the
energy needed to break up any existing soft agglomerates and ensure uniform surfactant
coating.[8]

Materials:

Nanoparticle suspension in deionized water.

Sodium Dodecyl Sulfate (SDS)[11]

Deionized water

Probe sonicator or bath sonicator

Procedure:

e Prepare Surfactant Stock Solution: Prepare a 10 mM stock solution of SDS in deionized
water. The concentration should be well above the CMC of SDS (~8.2 mM).

« Initial Dilution: Dilute the concentrated nanoparticle suspension to the desired working
concentration with deionized water.

» Surfactant Addition: While stirring the nanoparticle suspension gently with a magnetic stirrer,
add the SDS stock solution dropwise to reach a final concentration of ~5 mM.[7] The optimal
concentration may need to be determined experimentally.
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o Dispersion: Sonicate the mixture. For a probe sonicator, use short bursts (e.g., 10 seconds
on, 30 seconds off) for a total of 5-10 minutes in an ice bath to prevent overheating.[8] For a

bath sonicator, sonicate for 30-60 minutes.

o Equilibration: Allow the suspension to equilibrate for at least 1 hour at room temperature

before characterization.

 Visual Inspection: A stable suspension should appear homogenous and free of visible

precipitates or aggregates.

Protocol 2: Physicochemical Characterization of
Stabilized Nanoparticles

This workflow outlines the essential steps to measure the key performance indicators
discussed previously.

‘2

Sample Preparation
(Dilution in appropriate medium
e.g., 10 mM NacCl or DI Water)

Dynamic Light Scattering (DLS) / Zeta Potential

Measurement Measurement

\ Data Analysis /
( ) ( )

© 2026 BenchChem. All rights reserved. 11/18 Tech Support


https://distantreader.org/stacks/journals/chimtech/chimtech-6960.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7949757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the characterization of surfactant-stabilized nanopatrticles using DLS and
Zeta Potential analysis.

A. Particle Size and Polydispersity Index (PDI) Measurement via
Dynamic Light Scattering (DLS)

Principle of Causality: DLS measures the Brownian motion of particles in suspension.[25][26]
Smaller particles diffuse more rapidly, causing faster fluctuations in the intensity of scattered
laser light. A digital correlator analyzes these fluctuations to calculate the diffusion coefficient,

which is then converted into a hydrodynamic diameter (size) via the Stokes-Einstein equation.
[25][27] The PDI is a dimensionless measure of the broadness of the size distribution.[2]

Procedure:

o Sample Preparation: Dilute the stabilized nanoparticle suspension with the same medium
used for stabilization (e.g., deionized water) to a suitable concentration. The sample should
be optically clear, not turbid. This prevents multiple scattering events which would invalidate
the data.

e Instrument Setup: Allow the DLS instrument to warm up and stabilize at the desired
temperature (typically 25°C).

e Measurement:
o Transfer the diluted sample to a clean cuvette.
o Place the cuvette in the instrument.
o Set the measurement parameters (e.g., scattering angle, number of runs).

o Allow the sample to thermally equilibrate for 1-2 minutes inside the instrument before
starting the measurement.

o Data Analysis: The instrument software will generate an intensity-based size distribution, a Z-
average diameter, and a PDI value.[28] The Z-average is the most robust and reliable mean
size, while the PDI indicates the distribution's width.
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B. Surface Charge Measurement via Zeta Potential Analysis

Principle of Causality: Zeta potential is a measure of the magnitude of the electrostatic charge
at the nanoparticle's surface, which is a key indicator of colloidal stability.[29][30] The
measurement is performed by applying an electric field across the sample. Charged particles
will migrate towards the oppositely charged electrode at a velocity proportional to their zeta
potential (electrophoretic mobility).[31] This velocity is measured using a laser-based technique
(Laser Doppler Electrophoresis).[32]

Procedure:

o Sample Preparation: Dilute the sample as for DLS analysis, typically in a filtered, low-
molarity salt solution (e.g., 10 mM NaCl) to ensure sufficient ions for measurement without
screening the surface charge excessively. The pH of the sample must be recorded as it
significantly impacts zeta potential.[29]

e Instrument Setup: Use a dedicated zeta potential cell (e.g., a folded capillary cell).
e Measurement:

o Carefully inject the sample into the cell, ensuring no air bubbles are present.

o Place the cell in the instrument and allow it to equilibrate.

o Apply the electric field and perform the measurement according to the instrument's
protocol.

o Data Analysis: The software calculates the electrophoretic mobility and converts it to the zeta
potential value (in millivolts, mV). The result is an average of multiple runs.[29]

Conclusion and Selection Insights

The choice of an anionic surfactant is not a one-size-fits-all decision. It requires a careful
balancing of performance, biocompatibility, and the specific demands of the nanoparticle
system and its ultimate application.

e Sodium Dodecyl Sulfate (SDS) remains a powerful, cost-effective, and excellent choice for
achieving strong electrostatic stabilization in many research and industrial applications
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where biocompatibility is not the primary concern. Its performance, however, can be
compromised in high-salt environments.

o Docusate Sodium (AOT) offers a more robust stabilization profile, particularly in complex
formulations or non-aqueous media, due to its combined electrostatic and steric
mechanisms. Its established use in pharmaceuticals makes it a reliable choice for drug
formulation development.

o Sodium Deoxycholate (SDC) stands out for biomedical applications. Its inherent
biocompatibility and unique interaction with biological membranes make it an ideal stabilizer
for nanoparticles intended for in-vivo use, such as drug delivery systems.[20][21]

Ultimately, the optimal stabilization strategy involves empirical testing. The protocols provided
in this guide offer a validated starting point for preparing and characterizing your nanopatrticle
formulations. By systematically evaluating particle size, PDI, and zeta potential, researchers
can confidently select the anionic surfactant that imparts the desired long-term stability,
ensuring the functionality and reliability of their nanomaterials.

References

o Enhancing Aqueous Stability of Anionic Surfactants in High Salinity and Temperature
Conditions with SiO2 Nanoparticles | ACS Omega - ACS Publications. (2024).

« Influence of anionic surfactant on stability of nanoparticles in aqueous solutions. (2023).

o Advances in stabilization of metallic nanoparticle with biosurfactants- a review on current
trends - PMC.

« Influence of Anionic Surfactant on Stability of Nanoparticles in Aqueous Solutions - The
Distant Reader. (2023).

o How to Stabilize Nanoparticle Suspensions with Surfactants - Patsnap Eureka. (2026).

e Non-lonic Surfactants for Stabilization of Polymeric Nanoparticles for Biomedical Uses -
Semantic Scholar. (2021).

» Effects of anionic and nonionic surfactants on the dispersion and stability of nanoSiO2 in
agueous and cement pore solutions. (2021).

o Sodium dodecyl sulfate-coated silver nanoparticles accelerate antimicrobial potentials by
targeting amphiphilic membranes - PMC.

o Sodium deoxycholate-decorated zein nanoparticles for a stable colloidal drug delivery
system - PMC.

e Synthesis and Concentration of Organosols of Silver Nanoparticles Stabilized by AOT:
Emulsion Versus Microemulsion | Langmuir - ACS Publications. (2018).

© 2026 BenchChem. All rights reserved. 14 /18 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5796468/
https://www.mdpi.com/2310-2861/10/4/239
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7949757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Dynamic Light Scattering (DLS) Particle Size Distribution Analysis - HORIBA.

Measuring Zeta Potential of Nanoparticles - National Cancer Institute's Nanotechnology
Characterization Laboratory Assay Cascade Protocols - NCBI. (2020).

Preparation and Evaluation of Quinapyramine Sulphate-Docusate Sodium lonic Complex
Loaded Lipidic Nanoparticles and Its Scale Up Using Geometric Similarity Principle -
PubMed. (2021).

Synthesis and Characterization of Silver Nanoparticles Stabilized with Biosurfactant and
Application as an Antimicrobial Agent - PMC. (2024).

Deciphering the Kinetic Study of Sodium Dodecyl Sulfate on Ag Nanoparticle Synthesis
Using Cassia siamea Flower Extract as a Reducing Agent | ACS Omega. (2021).

Role of the Bile Salt Surfactant Sodium Cholate in Enhancing the Aqueous Dispersion
Stability of Single-Walled Carbon Nanotubes: A Molecular Dynamics Simulation Study | The
Journal of Physical Chemistry B - ACS Publications. (2010).

Characterization of Surfactant Stabilized Nanoemulsion and Its Use in Enhanced Oil
Recovery | SPE International Oilfield Nanotechnology Conference and Exhibition | OnePetro.
(2012).

Application of Light Scattering Techniques to Nanoparticle Characterization and
Development - PMC.

Non-lonic Surfactants for Stabilization of Polymeric Nanoparticles for Biomedical Uses.
CAS 577-11-7 (Docusate sodium salt) - BOC Sciences.

NANOPARTICLE SIZING: Dynamic Light Scattering Analysis in the Frequency Spectrum
Mode - Microtrac.

Surface modification to produce hydrophobic nano-silica particles using sodium dodecyl
sulfate as a modifier - Department of Chemical Engineering, Tsinghua University.
Nanotechnology—General Aspects: A Chemical Reduction Approach to the Synthesis of
Nanoparticles - MDPI. (2023).

Zeta Potential Measurement of Nanoparticles by Nanoparticle Tracking Analysis (NTA) -
TechConnect Briefs.

Sodium cholate | CAS:361-09-1 | Steroids | High Purity | Manufacturer BioCrick.

The Exploitation of Sodium Deoxycholate-Stabilized Nano-Vesicular Gel for Ameliorating the
Antipsychotic Efficiency of Sulpiride - MDPI. (2024).

Docusate Sodium - CD Formulation.

Sodium Dodecyl Sulphate-Supported Nanocomposite as Drug Carrier System for Controlled
Delivery of Ondansetron - MDPI. (2018).

Synthesis of Highly Monodisperse Silver Nanoparticles from AOT Reverse Micelles: A Way
to 2D and 3D Self-Organization | Chemistry of Materials.

Formulation development of drug nanocrystals and nanoparticles for dermal delivery -
Refubium - Freie Universitat Berlin. (2018).

© 2026 BenchChem. All rights reserved. 15/18 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7949757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Synthesis and Concentration of Organosols of Silver Nanoparticles Stabilized by AOT:
Emulsion Versus Microemulsion - PubMed. (2018).

Effect of surfactants and polymer composition on the characteristics of polyhydroxyalkanoate
nanoparticles - Hr¢ak - Srce. (2025).

Size and {-Potential Measurement of Silica Nanoparticles in Serum Using Tunable Resistive
Pulse Sensing | Langmuir - ACS Publications. (2016).

Dynamic Light Scattering: A Powerful Tool for In Situ Nanoparticle Sizing - MDPI. (2023).
Pharmaceutical Grade Docusate Sodium: Sourcing and Applications. (2026).

Why choose dynamic light scattering for nanoparticle characterisation?. (2025).
Sodium-dodecyl-sulphate-assisted synthesis of Ni nanoparticles: electrochemical properties
- Indian Academy of Sciences. (2017).

The Science Behind Surfactant Stabilized Gold Nanoparticles - Hiyka.

Zeta Potential Measurement - Charge Titration | MICROTRAC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. How to Stabilize Nanoparticle Suspensions with Surfactants [eureka.patsnap.com]
2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

3. Advances in stabilization of metallic nanoparticle with biosurfactants- a review on current
trends - PMC [pmc.ncbi.nlm.nih.gov]

4. Non-lonic Surfactants for Stabilization of Polymeric Nanoparticles for Biomedical Uses -
PMC [pmc.ncbi.nim.nih.gov]

5. mse.iastate.edu [mse.iastate.edu]

6. hiyka.com [hiyka.com]

7. researchgate.net [researchgate.net]

8. distantreader.org [distantreader.org]

9. refubium.fu-berlin.de [refubium.fu-berlin.de]

10. ias.ac.in [ias.ac.in]

© 2026 BenchChem. All rights reserved. 16/18 Tech Support


https://www.benchchem.com/product/b7949757?utm_src=pdf-custom-synthesis#bc-rfq
https://eureka.patsnap.com/report-how-to-stabilize-nanoparticle-suspensions-with-surfactants
https://pdfs.semanticscholar.org/ab5f/1a255aef8a3de551afe7ddc48410c619ee67.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11064090/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11064090/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8226872/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8226872/
https://www.mse.iastate.edu/~sjiang1/publications/2021_Jiang%20CCR.pdf
https://hiyka.com/news-update/the-science-behind-surfactant-stabilized-gold-nanoparticles/
https://www.researchgate.net/publication/372806631_Influence_of_anionic_surfactant_on_stability_of_nanoparticles_in_aqueous_solutions
https://distantreader.org/stacks/journals/chimtech/chimtech-6960.pdf
https://refubium.fu-berlin.de/bitstream/handle/fub188/22789/Dissertation_Colombo_Miriam.pdf?sequence=3&isAllowed=y
https://www.ias.ac.in/article/fulltext/boms/040/07/1361-1369
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7949757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

11. pubs.acs.org [pubs.acs.org]

12. Sodium dodecyl sulfate-coated silver nanoparticles accelerate antimicrobial potentials by
targeting amphiphilic membranes - PMC [pmc.ncbi.nim.nih.gov]

13. pubs.acs.org [pubs.acs.org]
14. pubs.acs.org [pubs.acs.org]

15. Synthesis and Concentration of Organosols of Silver Nanopatrticles Stabilized by AOT:
Emulsion Versus Microemulsion - PubMed [pubmed.ncbi.nim.nih.gov]

16. bocsci.com [bocsci.com]
17. nbinno.com [nbinno.com]

18. Preparation and Evaluation of Quinapyramine Sulphate-Docusate Sodium lonic Complex
Loaded Lipidic Nanoparticles and Its Scale Up Using Geometric Similarity Principle
[pubmed.ncbi.nim.nih.gov]

19. pubs.acs.org [pubs.acs.org]

20. Sodium deoxycholate-decorated zein nanopatrticles for a stable colloidal drug delivery
system - PMC [pmc.ncbi.nim.nih.gov]

21. The Exploitation of Sodium Deoxycholate-Stabilized Nano-Vesicular Gel for Ameliorating
the Antipsychotic Efficiency of Sulpiride | MDPI [mdpi.com]

22. Effect of surfactants and polymer composition on the characteristics of
polyhydroxyalkanoate nanoparticles [hrcak.srce.hr]

23. Synthesis and Characterization of Silver Nanoparticles Stabilized with Biosurfactant and
Application as an Antimicrobial Agent - PMC [pmc.ncbi.nim.nih.gov]

24. mdpi.com [mdpi.com]

25. horiba.com [horiba.com]

26. microtrac.com [microtrac.com]

27. bettersizeinstruments.com [bettersizeinstruments.com]
28. mdpi.com [mdpi.com]

29. Measuring Zeta Potential of Nanoparticles - National Cancer Institute’s Nanotechnology
Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nim.nih.gov]

30. briefs.techconnect.org [briefs.techconnect.org]
31. Zeta Potential Measurement - Charge Titration | MICROTRAC [microtrac.com]

32. pubs.acs.org [pubs.acs.org]

© 2026 BenchChem. All rights reserved. 17 /18 Tech Support


https://pubs.acs.org/doi/10.1021/acsomega.1c00847
https://pmc.ncbi.nlm.nih.gov/articles/PMC11686091/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11686091/
https://pubs.acs.org/doi/10.1021/acsomega.4c08484
https://pubs.acs.org/doi/10.1021/acs.langmuir.7b04071
https://pubmed.ncbi.nlm.nih.gov/29376385/
https://pubmed.ncbi.nlm.nih.gov/29376385/
https://www.bocsci.com/product/docusate-sodium-salt-cas-577-11-7-72074.html
https://www.nbinno.com/article/surfactants/pharmaceutical-grade-docusate-sodium-sourcing-applications-rn
https://pubmed.ncbi.nlm.nih.gov/33549701/
https://pubmed.ncbi.nlm.nih.gov/33549701/
https://pubmed.ncbi.nlm.nih.gov/33549701/
https://pubs.acs.org/doi/abs/10.1021/jp1076406
https://pmc.ncbi.nlm.nih.gov/articles/PMC5796468/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5796468/
https://www.mdpi.com/2310-2861/10/4/239
https://www.mdpi.com/2310-2861/10/4/239
https://hrcak.srce.hr/332822
https://hrcak.srce.hr/332822
https://pmc.ncbi.nlm.nih.gov/articles/PMC11433786/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11433786/
https://www.mdpi.com/1660-4601/15/3/414
https://www.horiba.com/int/scientific/technologies/dynamic-light-scattering-dls-particle-size-distribution-analysis/dynamic-light-scattering-dls-particle-size-distribution-analysis/
https://www.microtrac.com/files/83458/nanoparticle-sizing-dynamic-light-scattering-analysis-in-the-frequency-spectrum-mode.pdf
https://www.bettersizeinstruments.com/learn/knowledge-center/why-choose-dynamic-light-scattering-for-nanoparticle-characterisation/
https://www.mdpi.com/2504-5377/7/1/15
https://www.ncbi.nlm.nih.gov/books/NBK604914/
https://www.ncbi.nlm.nih.gov/books/NBK604914/
https://briefs.techconnect.org/wp-content/volumes/Nanotech2011v1/pdf/1202.pdf
https://www.microtrac.com/products/zeta-potential/
https://pubs.acs.org/doi/10.1021/acs.langmuir.5b04160
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7949757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

e To cite this document: BenchChem. [A Comparative Study of Anionic Surfactants for
Nanoparticle Stabilization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7949757/docs#a-comparative-study-of-anionic-
surfactants-for-nanoparticle-stabilization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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